5-(3-Fluorophenyl)isoxazole-3-carboxylic acid
Overview
Description
5-(3-Fluorophenyl)isoxazole-3-carboxylic acid is a chemical compound with the molecular formula C10H6FNO3 and a molecular weight of 207.16 . It is a solid substance that is typically stored in a dry environment at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H6FNO3/c11-7-3-1-2-6(4-7)9-5-8(10(13)14)12-15-9/h1-5H,(H,13,14) . This indicates that the compound contains a fluorophenyl group attached to an isoxazole ring, which is further connected to a carboxylic acid group.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 207.16 . The compound should be stored in a dry environment at temperatures between 2-8°C .Scientific Research Applications
Antitumor Activity
Isoxazolyl- and isothiazolylcarbamides, derived from isoxazoles including 5-phenylisoxazol-3-carboxylic acids, have shown significant antitumor activity. These compounds, through a series of cascade transformations, have been identified as capable of enhancing the effectiveness of cytostatic drugs used in medical practice. This suggests a potential application in the development of new antitumor agents (Potkin et al., 2014).
Antimicrobial and Antitubercular Activities
Isoxazole derivatives, including those synthesized from 5-(3-fluorophenyl)isoxazole-3-carboxylic acid, have been evaluated for their antimicrobial and antitubercular properties. Certain compounds exhibited significant activity against bacteria such as E. coli, P. aeruginosa, S. aureus, and S. pyogenes, as well as against M. tuberculosis, indicating potential for the development of new antimicrobial agents (Shingare et al., 2018).
Synthetic Methods and Reactivity
Research has focused on developing synthetic strategies for creating isoxazole and isoxazoline compounds, highlighting the versatility and selectivity of these methods. This includes the synthesis of functional 3-Arylisoxazoles and 3-Aryl-2-isoxazolines, which are valuable in the preparation of pharmacologically active compounds. The methodologies allow for the selective and high-yield preparation of these heterocycles, which can be crucial in the synthesis of natural products and in the pharmaceutical industry (Vitale & Scilimati, 2013).
Insecticidal Activities
The synthesis and evaluation of novel fluorophenyl-5-aryl/cyclopropyl-1,3,4-oxadiazoles demonstrated insecticidal activities against armyworms. This research provides insights into the potential use of isoxazole derivatives in agricultural applications, offering new avenues for the development of insecticides (Shi et al., 2000).
Fluorination Techniques
Studies have explored the decarboxylative fluorination of heteroaromatic carboxylic acids, including isoxazole derivatives, to synthesize fluorinated compounds. These fluorination techniques are significant for creating compounds with potential applications in medicinal chemistry and drug design, showcasing the importance of introducing fluorine atoms into bioactive molecules (Yuan et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
5-(3-fluorophenyl)-1,2-oxazole-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6FNO3/c11-7-3-1-2-6(4-7)9-5-8(10(13)14)12-15-9/h1-5H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDWKAAPHEXGBGV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=CC(=NO2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6FNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.